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Compound of Interest

Compound Name: Ser-Val

Cat. No.: B1310948

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the distinct biological effects of free L-serine and
L-valine, with a focus on their roles in cellular signaling pathways related to stress response
and aging. While direct comparative experimental data on the biological efficacy of the
dipeptide Ser-Val is not currently available in the public domain, this document summarizes the
well-documented, and notably different, activities of its constituent amino acids. This
information can serve as a foundational resource for researchers hypothesizing and testing the
potential unique or synergistic effects of the Ser-Val dipeptide.

Data Presentation

The following table summarizes the key differential effects of free serine and valine on cellular
stress resistance and lifespan, based on studies in the model organism Saccharomyces
cerevisiae.
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Parameter

L-Serine

L-Valine Ser-Val Dipeptide

Primary Signaling

Pkh1/2 (PDK1

Hypothetical: May
exhibit unique,

synergistic, or
Tor/S6K pathway

Pathway ortholog) pathway antagonistic effects
compared to the free
amino acids.

Effect on Stress Decreases stress Decreases stress

) ) ) Unknown

Resistance resistance resistance

Effect on ] )

] Pro-aging (shortens Pro-aging (shortens
Chronological ] ] Unknown
] lifespan) lifespan)
Lifespan
Promotes cellular Promotes cellular
sensitization via a sensitization via a Tor-
Mechanism of Action Pkh-inhibitor inhibitor (rapamycin) Unknown

(myriocin) sensitive

mechanism.[1]

sensitive mechanism.

[1]

Signaling Pathways

Free serine and valine exert their effects on cellular aging and stress sensitivity through distinct
signaling cascades.

Serine-Activated Signaling Pathway

L-serine has been shown to promote cellular sensitization and aging through the activation of
the PDK1 orthologs, Pkh1/2. This pathway is independent of the Tor/S6K pathway.
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Caption: Serine-activated Pkh1/2 signaling pathway leading to accelerated aging.

Valine-Activated Signaling Pathway

L-valine, along with other branched-chain amino acids, influences cellular sensitization and
aging primarily through the activation of the Target of Rapamycin (Tor)/S6K signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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